Cas no 113209-68-0 (7-Fluorochroman-4-one)
7-Fluorochroman-4-one is a fluorinated chromanone derivative characterized by its unique structural features, including a fluorine substituent at the 7-position of the chromanone scaffold. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of the fluorine atom enhances its electronic properties and metabolic stability, making it valuable for structure-activity relationship studies. Its well-defined molecular structure and high purity ensure reproducibility in research applications. The compound is typically utilized in the exploration of novel heterocyclic frameworks and as a building block for targeted drug discovery efforts.
7-Fluorochroman-4-one structure
Product Name:7-Fluorochroman-4-one
CAS No:113209-68-0
MF:C9H7FO2
MW:166.149086236954
MDL:MFCD06202344
CID:63013
PubChem ID:14653132
Update Time:2025-06-07
7-Fluorochroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluorochroman-4-one
- 4H-1-BENZOPYRAN-4-ONE, 7-FLUORO-2,3-DIHYDRO-
- 7-Fluoro-4-chromanone
- 7-fluoro-2,3-dihydrochromen-4-one
- 3,4-dihydro-7-fluoro-2H-1-benzopyran-4-one
- 4H-1-Benzopyran-4-one,7-fluoro-2,3-dihydro
- 7-fluoro-2,3-dihydro-4H-chromen-4-one
- 7-fluoro-chroman-4-one
- 7-Fluoro-2,3-dihydrochroman-4-one
- 7-Fluorochroman-4-one, sum of isomers
- 6-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
- 7-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
- 7-Fluoro-2,3-dihydro-4H-1-benzopyran-4-one
- PubChem17924
- AMOT0483
- HRPULQFHSZKTNA-UHFFFAOYSA-N
- EBD37795
- BCP26723
- 7-fluoro-4-chromanone, AldrichCPR
- 7-fluoranyl-2,3-dihydrochromen-4-one
- 113209-68-0
- AC-6191
- Z1198166484
- AM20020221
- SCHEMBL569174
- MFCD06202344
- CCG-358098
- AKOS005146416
- FT-0600072
- I11464
- EN300-135823
- SY032000
- DTXSID20562635
- CS-W004859
- FS-3252
- J-519256
- DB-007206
- 7-fluoro-2,3-dihydro-1-benzopyran-4-one
-
- MDL: MFCD06202344
- Inchi: 1S/C9H7FO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5H,3-4H2
- InChI Key: HRPULQFHSZKTNA-UHFFFAOYSA-N
- SMILES: FC1C=CC2C(CCOC=2C=1)=O
Computed Properties
- Exact Mass: 166.04300
- Monoisotopic Mass: 166.04300762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 1.5
Experimental Properties
- Color/Form: No data available
- Density: 1.297
- Melting Point: 46-50℃
- Boiling Point: 281.9°C at 760 mmHg
- Flash Point: 104.4±0.0 °C
- Refractive Index: 1.539
- PSA: 26.30000
- LogP: 1.79090
7-Fluorochroman-4-one Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Sealed in dry,Room Temperature
7-Fluorochroman-4-one Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Fluorochroman-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162677-10g |
7-Fluorochroman-4-one |
113209-68-0 | 98% | 10g |
$248 | 2021-06-17 | |
| Chemenu | CM162677-25g |
7-Fluorochroman-4-one |
113209-68-0 | 98% | 25g |
$496 | 2021-06-17 | |
| Fluorochem | 079743-10g |
7-Fluorochroman-4-one |
113209-68-0 | 95% | 10g |
£251.00 | 2022-03-01 | |
| Fluorochem | 079743-25g |
7-Fluorochroman-4-one |
113209-68-0 | 95% | 25g |
£501.00 | 2022-03-01 | |
| Alichem | A449042088-5g |
7-Fluorochroman-4-one |
113209-68-0 | 97% | 5g |
$194.70 | 2023-09-04 | |
| Alichem | A449042088-10g |
7-Fluorochroman-4-one |
113209-68-0 | 97% | 10g |
$286.20 | 2023-09-04 | |
| Alichem | A449042088-25g |
7-Fluorochroman-4-one |
113209-68-0 | 97% | 25g |
$561.80 | 2023-09-04 | |
| Fluorochem | 079743-1g |
7-Fluorochroman-4-one |
113209-68-0 | 95% | 1g |
£45.00 | 2022-03-01 | |
| Fluorochem | 079743-5g |
7-Fluorochroman-4-one |
113209-68-0 | 95% | 5g |
£158.00 | 2022-03-01 | |
| Apollo Scientific | PC200546-5g |
7-Fluoro-2,3-dihydro-4H-chromen-4-one |
113209-68-0 | 0.98 | 5g |
£69.00 | 2025-02-21 |
7-Fluorochroman-4-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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